Cas no 36994-69-1 (pentachlorophenyl salicylate)

• Product Name: pentachlorophenyl salicylate
• CAS No: 36994-69-1
• MF: C₁₃H₅Cl₅O₃
• MW: 386.441999197006
• CID: 921851
• PubChem ID: 520832
• Update Time: 2025-04-19

pentachlorophenyl salicylate Chemical and Physical Properties

Names and Identifiers

• pentachlorophenyl salicylate
• (2,3,4,5,6-pentachlorophenyl) 2-hydroxybenzoate
• ZMZPNTFEPFRJHW-UHFFFAOYSA-N
• 36994-69-1
• DTXSID20334470
• SCHEMBL12919768

• Inchi： 1S/C13H5Cl5O3/c14-7-8(15)10(17)12(11(18)9(7)16)21-13(20)5-3-1-2-4-6(5)19/h1-4,19H
• InChI Key： ZMZPNTFEPFRJHW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OC(C1C=CC=CC=1O)=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 383.86835
• Monoisotopic Mass: 383.868132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53